2-Acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol
• IUPAC Name: 2-acetyl-N-methyl-3,4-dihydro-1H-isoquinoline-7-sulfonamide
• InChI: InChI=1S/C12H16N2O3S/c1-9(15)14-6-5-10-3-4-12(7-11(10)8-14)18(16,17)13-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key: RAOXIJHVIAOYCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)S(=O)(=O)NC

Description

2-Acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C12H16N2O3S and its molecular weight is 268.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Acetyl-7-chlorosulfonyl-1,2,3,4-tetrahydroisoquinoline was reacted with a concentrated aqueous solution of methylamine with cooling. The resulting solid was filtered and washed with water to give 2-acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline. Hydrolyzing in refluxing 10% hydrochloric acid by the procedure of Example 15 and then recrystallizing from methanol/ether gave 7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, m.p. 238°-240° C.

Synthesis routes and methods II

Procedure details